Cas no 61430-12-4 (D-Ala-Pro-OH·HCl)

• Product Name: D-Ala-Pro-OH·HCl
• CAS No: 61430-12-4
• MF: C₈H₁₄N₂O₃
• MW: 186.208362102509
• CID: 517932
• Update Time: 2025-11-02

D-Ala-Pro-OH·HCl Chemical and Physical Properties

Names and Identifiers

• L-Proline, D-alanyl-
• 1-D-alanyl-L-proline
• H-d-ala-pro-oh
• H-D-Ala-Pro-OH Hydrochloride
• D-Ala-Pro-OH·HCl

• Inchi： 1S/C8H14N2O3/c1-5(9)7(11)10-4-2-3-6(10)8(12)13/h5-6H,2-4,9H2,1H3,(H,12,13)/t5-,6+/m1/s1
• InChI Key： WPWUFUBLGADILS-RITPCOANSA-N
• SMILES： O=C([C@@H](C)N)N1CCC[C@H]1C(=O)O

Computed Properties

• Exact Mass: 186.10000
• Monoisotopic Mass: 186.100442
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.7
• Topological Polar Surface Area: 83.6

Experimental Properties

• Density: 1.294
• Boiling Point: 403.8°C at 760 mmHg
• Flash Point: 198°C
• Refractive Index: 1.544
• PSA: 83.63000
• LogP: 0.04740

D-Ala-Pro-OH·HCl Security Information

• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on D-Ala-Pro-OH·HCl

Comprehensive Guide to D-Ala-Pro-OH·HCl (CAS No. 61430-12-4): Properties, Applications, and Market Insights

D-Ala-Pro-OH·HCl (CAS No. 61430-12-4) is a specialized dipeptide derivative widely used in pharmaceutical research, peptide synthesis, and biochemical studies. This compound, consisting of D-alanine and proline linked by a peptide bond, is valued for its unique structural properties and versatility in drug development. With the growing demand for peptide-based therapeutics, D-Ala-Pro-OH·HCl has gained significant attention in the scientific community.

The molecular formula of D-Ala-Pro-OH·HCl is C₈H₁₄N₂O₃·HCl, and it typically appears as a white crystalline powder. Its chiral purity and stability under various conditions make it a preferred choice for researchers working on peptide modifications and bioactive compound design. The hydrochloride salt form enhances its solubility, facilitating its use in aqueous solutions for laboratory applications.

One of the key applications of D-Ala-Pro-OH·HCl is in the synthesis of peptide hormones and enzyme inhibitors. Its incorporation into peptide chains can influence the secondary structure, such as inducing beta-turns, which are critical for protein folding and function. Recent studies have explored its role in developing antimicrobial peptides, a hot topic due to the rising concern over antibiotic resistance. Researchers are investigating how D-Ala-Pro-OH·HCl derivatives can enhance peptide stability and bioavailability.

In the pharmaceutical industry, D-Ala-Pro-OH·HCl is often utilized as a building block for drug candidates targeting metabolic disorders and neurological conditions. Its compatibility with solid-phase peptide synthesis (SPPS) techniques makes it a valuable reagent for high-throughput screening. Additionally, the compound's role in prodrug design has been highlighted in recent publications, aligning with the trend of improving drug delivery systems.

The market for D-Ala-Pro-OH·HCl is expanding, driven by advancements in peptide therapeutics and personalized medicine. As biotech companies invest more in peptide-based drugs, the demand for high-purity D-Ala-Pro-OH·HCl is expected to rise. Suppliers are focusing on scalable synthesis methods to meet the needs of research institutions and pharmaceutical manufacturers. Quality control, including HPLC and mass spectrometry analysis, ensures the compound meets stringent standards for research-grade and GMP applications.

For researchers seeking reliable sources of D-Ala-Pro-OH·HCl, it is essential to verify the supplier's certifications and analytical data. Common queries in search engines include "D-Ala-Pro-OH·HCl solubility," "CAS 61430-12-4 suppliers," and "peptide synthesis with D-Ala-Pro-OH·HCl," reflecting the compound's technical and commercial relevance. Storage recommendations typically suggest keeping the compound in a cool, dry place to maintain its stability over time.

In conclusion, D-Ala-Pro-OH·HCl (CAS No. 61430-12-4) is a pivotal compound in modern peptide science, with applications spanning drug discovery, biochemistry, and material science. Its unique properties and compatibility with cutting-edge research methodologies position it as a critical tool for scientists addressing global health challenges. As the field of peptide engineering evolves, D-Ala-Pro-OH·HCl will likely remain a cornerstone of innovative therapeutic development.